Cas no 9005-07-6 (Emerest 2648)

• Product Name: Emerest 2648
• CAS No: 9005-07-6
• MF: C₃₈H₇₀O₄
• MW: 590.96001291275
• CID: 807530
• PubChem ID: 24869651
• Update Time: 2025-07-18

Emerest 2648 Chemical and Physical Properties

Names and Identifiers

• Emerest 2648
• poly(ethylene glycol) dioleate
• PEG-12 DISTEARATE
• Alkamuls 400DO
• Alkamuls 600DO
• Alkasurf 400DO
• Alkasurf 600DO
• Atlas G 2242
• Chromasist 188A
• Chromassist 188A
• Cithrol 4DO
• Cithrol 6DOX
• DO 1000
• Emalex 300di-O
• Emalex 400di-O
• Emalex 600di-O
• Esterol 244
• Esterol 263
• Ethox DO 14
• Ethox DO 9
• G 2242
• Ionet DO
• Ionet DO 1000
• Ionet DO 200
• Ionet DO 400
• Ionet DO 600
• Kessco PEG 1540DO
• Lipo-Peg 30
• Lipopeg 4DO
• Lumulse 42OK
• Lumulse 62O
• Mapeg 200DO
• Mapeg 400DO
• Mapeg 6000
• Mapeg 600DO
• Mapeg L 61
• Marlipal FS
• Marlosol FS
• Nonex 68
• Nonex 69
• PEG 200 dioleate
• PEG 32 dioleate
• PEG 400 dioleate
• PEG dioleate
• Pegnol O 24
• Pegosperse 400DO
• Pionin D 2506D
• Polyethylene glycol dioleate
• Polyethylene oxide dioleate
• Polyoxyethylene dioleate
• Radiasurf 7443
• alpha-Oleoyl-omega-(oleoyloxy)poly(oxyethylene)
• SCHEMBL285023
• CHEMBL3188920
• Ethane-1,2-diyl dioleate
• UNII-C4M16OHW5F
• DSSTox_RID_78548
• UNII-O05H945W9X
• Ethane-1,2-diyl (9Z,9'Z)bis-octadec-9-enoate
• EINECS 213-170-8
• 2-((Z)-OCTADEC-9-ENOYL)OXYETHYL (Z)-OCTADEC-9-ENOATE
• UNII-E10S5M8KE4
• CAS-9005-07-6
• U47OPR8H97
• C4M16OHW5F
• EMALEX 200DI-O
• NS00079423
• DSSTox_GSID_27716
• 2-[(Z)-octadec-9-enoyl]oxyethyl (Z)-octadec-9-enoate
• UNII-P2NHA0HO8I
• DSSTox_CID_7716
• Q27276727
• 2-[(9Z)-OCTADEC-9-ENOYLOXY]ETHYL (9Z)-OCTADEC-9-ENOATE
• PEG-4 Dioleate
• Ethylene dioleate
• TOM07RFH74
• 18:1 Ethylene Glycol
• CMP2G8S7AM
• P2NHA0HO8I
• E10S5M8KE4
• PEG-8 Dioleate
• PEG-20 Dioleate
• Ethylene glycol dioleate
• 9005-07-6
• CS-0374629
• 6JR5A7273E
• 1,2-Ethanediyl dioleate
• HY-143689
• DTXSID40858840
• 134141-38-1
• UNII-6JR5A7273E
• NCGC00248567-01
• UNII-CMP2G8S7AM
• CHEBI:165721
• 9-Octadecenoic acid (9Z)-, 1,2-ethanediyl ester
• NCGC00257778-01
• UNII-8OD7I9D4BZ
• Tox21_200224
• 9-OCTADECENOIC ACID (9Z)-, 1,1'-(1,2-ETHANEDIYL) ESTER
• 928-24-5
• UNII-TOM07RFH74
• 8OD7I9D4BZ
• starbld0006747
• UNII-U47OPR8H97
• O05H945W9X
• 9-Octadecenoic acid, oxybis(2,1-ethanediyloxy-2,1-ethanediyl)ester
• Dioleoyl ethylene glycol
• Acid value (mg KOH/g) inverted exclamation markU10
• NKSOSPOXQKNIKJ-CLFAGFIQSA-N

• MDL： MFCD00677733
• Inchi： 1S/C38H70O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37(39)41-35-36-42-38(40)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20H,3-16,21-36H2,1-2H3/b19-17-,20-18-
• InChI Key： NKSOSPOXQKNIKJ-CLFAGFIQSA-N
• SMILES： O(CCOC(CCCCCCC/C=C\CCCCCCCC)=O)C(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 590.527
• Monoisotopic Mass: 590.527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 15

Experimental Properties

• Color/Form: liquid
• Density: 0.945 g/mL at 25 °C(lit.)
• Melting Point: −15 °C (lit.)
• Boiling Point: >260 °C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.471(lit.)
• Solubility: toluene, ethanol and acetone: soluble (dispersible in water)
• Solubility: Not determined

Emerest 2648 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Emerest 2648

Professional Introduction to Compound with CAS No. 9005-07-6 and Product Name Emerest 2648

Compound with the CAS number 9005-07-6 is a widely recognized chemical entity in the field of pharmaceuticals and specialty chemicals. This compound, often referred to by the product name Emerest 2648, has garnered significant attention due to its versatile applications and promising potential in various scientific and industrial domains. The chemical properties and structural characteristics of this compound make it a valuable asset in the development of innovative solutions across multiple sectors.

The molecular structure of the compound with CAS No. 9005-07-6 exhibits unique functional groups that contribute to its reactivity and compatibility with a wide range of chemical reactions. These properties have been extensively studied and utilized in the synthesis of complex molecules, particularly in the realm of drug development. The compound’s ability to act as a precursor or intermediate in synthetic pathways has made it indispensable in pharmaceutical manufacturing processes.

In recent years, there has been a surge in research focusing on the applications of Emerest 2648 in medicinal chemistry. Studies have demonstrated its efficacy in facilitating the synthesis of bioactive molecules, which are crucial for developing new therapeutic agents. The compound’s role in enhancing reaction yields and selectivity has been particularly noteworthy, making it a preferred choice for researchers aiming to optimize synthetic protocols.

One of the most compelling aspects of Emerest 2648 is its versatility in different chemical environments. Researchers have leveraged its properties to develop novel catalysts and ligands that improve the efficiency of various organic transformations. These advancements have not only accelerated the pace of drug discovery but also opened new avenues for industrial applications, where precision and scalability are paramount.

The pharmaceutical industry has been particularly keen on exploring the potential of compounds like Emerest 2648 due to their role in developing targeted therapies. Recent studies have highlighted its utility in creating small-molecule inhibitors that interact with specific biological targets, thereby modulating disease pathways. This has been especially relevant in the fight against chronic diseases, where personalized medicine approaches are gaining traction.

Moreover, the environmental impact of using Emerest 2648 has been a focal point for sustainable chemistry initiatives. Researchers are continuously working on optimizing synthetic routes to minimize waste and energy consumption while maintaining high yields. These efforts align with global trends toward greener chemistry practices, ensuring that compounds like 9005-07-6 contribute positively to both scientific progress and environmental stewardship.

The regulatory landscape for compounds such as Emerest 2648 is another area that has seen significant developments. Regulatory agencies worldwide are increasingly focusing on ensuring the safety and efficacy of chemical substances used in pharmaceuticals. This has led to more stringent guidelines and comprehensive testing protocols, which benefit both manufacturers and end-users by guaranteeing high-quality standards.

In conclusion, the compound with CAS No. 9005-07-6, marketed as Emerest 2648, represents a cornerstone in modern chemical research and industrial applications. Its unique properties and broad utility make it an invaluable asset across multiple disciplines, particularly in pharmaceutical development. As research continues to uncover new possibilities, the significance of this compound is set to grow even further, driving innovation and progress in science and technology.